Cas no 953017-21-5 (5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate)
5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate
- F2496-0466
- [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methoxyphenoxy)acetate
- AKOS024652873
- 953017-21-5
- (5-(4-fluorophenyl)isoxazol-3-yl)methyl 2-(2-methoxyphenoxy)acetate
-
- Inchi: 1S/C19H16FNO5/c1-23-16-4-2-3-5-17(16)24-12-19(22)25-11-15-10-18(26-21-15)13-6-8-14(20)9-7-13/h2-10H,11-12H2,1H3
- InChI Key: NYWKYWWDDQDSAP-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=CC(COC(COC2C=CC=CC=2OC)=O)=NO1
Computed Properties
- Exact Mass: 357.10125077g/mol
- Monoisotopic Mass: 357.10125077g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 70.8Ų
5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2496-0466-2μmol |
[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methoxyphenoxy)acetate |
953017-21-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2496-0466-5μmol |
[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methoxyphenoxy)acetate |
953017-21-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2496-0466-10μmol |
[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methoxyphenoxy)acetate |
953017-21-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2496-0466-20μmol |
[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methoxyphenoxy)acetate |
953017-21-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2496-0466-1mg |
[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methoxyphenoxy)acetate |
953017-21-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2496-0466-2mg |
[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methoxyphenoxy)acetate |
953017-21-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2496-0466-3mg |
[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methoxyphenoxy)acetate |
953017-21-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2496-0466-4mg |
[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methoxyphenoxy)acetate |
953017-21-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2496-0466-5mg |
[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methoxyphenoxy)acetate |
953017-21-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2496-0466-10mg |
[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl 2-(2-methoxyphenoxy)acetate |
953017-21-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate
Introduction to 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate (CAS No. 953017-21-5)
5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate, identified by its CAS number 953017-21-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole derivative class, characterized by a five-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. The presence of a 4-fluorophenyl group and an 2-(2-methoxyphenoxy)acetate moiety introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.
The structural features of 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate contribute to its potential as a bioactive molecule. The fluorine atom in the 4-fluorophenyl group is known to enhance metabolic stability and binding affinity, while the methoxy group in the 2-methoxyphenoxy moiety can influence lipophilicity and receptor interaction. These attributes make the compound a promising candidate for further exploration in drug discovery.
In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate may confer additional pharmacological effects, such as kinase inhibition or modulation of signaling pathways. Preliminary studies have suggested that this compound may interact with targets involved in neurodegenerative diseases, making it an attractive candidate for therapeutic development.
The synthesis of 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The introduction of the 4-fluorophenyl group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis and improve efficiency.
From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate with biological targets. These studies have provided insights into the compound's binding affinity and mode of action. For instance, docking simulations have revealed that the fluorine atom and the hydroxymethyl group may engage in critical hydrogen bonding interactions with protein residues. Such findings are crucial for designing optimized derivatives with enhanced pharmacological profiles.
The pharmacokinetic properties of 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate are also under investigation. In vitro assays have assessed its solubility, stability, and metabolic degradation pathways. The presence of both polar (hydroxymethyl, methoxy) and non-polar (fluorophenyl) functional groups suggests moderate solubility in both aqueous and organic solvents. This balance is advantageous for formulating drug candidates suitable for oral or parenteral administration.
Recent advancements in drug development have emphasized the importance of structure-based design and high-throughput screening (HTS). Computational tools have enabled rapid virtual screening of large compound libraries to identify promising hits like 5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate. These tools integrate data from chemical databases, biological assays, and machine learning algorithms to predict biological activity with high accuracy.
In conclusion,5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate (CAS No. 953017-21-5) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a versatile scaffold for medicinal chemistry applications. Further research is warranted to explore its full potential in therapeutic contexts.
953017-21-5 (5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl 2-(2-methoxyphenoxy)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)